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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a 0.1% (w/v)
bromocresol green indicator solution for use in various laboratory applications, including
titrations and as a pH indicator in microbiological growth media.[1][2]

Physicochemical Data

Bromocresol green (BCG) is a triphenylmethane dye belonging to the sulfonephthalein class.[1]
It is commonly used as a pH indicator, exhibiting a color transition from yellow at pH 3.8 to blue
at pH 5.4.[2][3][4] The intermediate pH range appears green.[?]

Table 1: Physicochemical Properties of Bromocresol Green
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Property Value References
2,6-dibromo-4-[7-(3,5-dibromo-
4-hydroxy-2-methyl-

IUPAC Name phenyl)-9,9-dioxo-8-oxa-9A6- [5]

thiabicyclo[4.3.0]nona-1,3,5-
trien-7-yl]-3-methyl-phenol

Molecular Formula C21H14BrsOsS [2][5]

Molecular Weight 698.01 g/mol [61[7]
Light brown to beige or pale

Appearance _ [2][5][6]
orange solid powder

pH Range 3.8 (Yellow) — 5.4 (Blue) [2][3]

pKa 47-49 [1][6]

Melting Point 225 °C [2][6]

Solubility (Free Acid)

Sparingly soluble in water; very
soluble in ethanol and diethyl
ether.[1][3][8]

Solubility (Sodium Salt)

Soluble in water (40 mg/ml)
and ethanol (60 mg/ml).[9]

Experimental Protocols

Two common formulations for bromocresol green indicator solutions are a 0.1% solution in

alcohol and a 0.04% aqueous solution.[10] The choice of solvent is dependent on the specific

experimental application.

Protocol 1: Preparation of 0.1% (w/v) Bromocresol

Green in Ethanol

This formulation is widely used for acid-base titrations.

Materials:
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Bromocresol Green powder (free acid form)
95% Ethyl Alcohol (Ethanol)

100 mL Volumetric flask

Analytical balance

Spatula

Weighing paper/boat

Funnel

Wash bottle with 95% Ethanol

Methodology:

Weighing: Accurately weigh 0.1 g of bromocresol green powder using an analytical balance.
[21[10]

Dissolving: Transfer the weighed powder into a 100 mL volumetric flask using a funnel. Add
approximately 75 mL of 95% ethyl alcohol to the flask.[2][10]

Mixing: Swirl the flask gently or use a magnetic stirrer until the bromocresol green powder is
completely dissolved.

Dilution: Once dissolved, dilute the solution to the 100 mL mark with 95% ethyl alcohol.[10]
[11]

Final Mixing: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

Labeling and Storage: Transfer the prepared solution to a labeled, tightly sealed storage
bottle.
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Protocol 2: Preparation of 0.04% (w/v) Aqueous
Bromocresol Green Solution

This formulation is suitable for applications where an alcohol-based solution is not desired. The
sodium salt of bromocresol green is recommended for this preparation due to its higher water
solubility.[9] If using the free acid form, the addition of a small amount of sodium hydroxide is
required to facilitate dissolution.

Materials:

e Bromocresol Green, sodium salt
e Deionized water

e 100 mL Volumetric flask

e Analytical balance

e Spatula

» Weighing paper/boat

e Funnel

Wash bottle with deionized water
Methodology:
¢ Weighing: Accurately weigh 0.04 g of the sodium salt of bromocresol green.[2][10]

o Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of
deionized water.[10][11]

o Mixing: Agitate the flask until the powder is fully dissolved.

o Dilution: Add deionized water to the flask until the solution reaches the 100 mL calibration
mark.[11]
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» Final Mixing: Stopper the flask and invert it repeatedly to ensure thorough mixing.

e Labeling and Storage: Transfer the solution to an appropriate storage bottle, label it clearly,
and store as recommended.

Experimental Workflow Diagram

The general workflow for preparing a bromocresol green indicator solution is straightforward,
involving accurate weighing, dissolving the solute, and diluting to the final volume.
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Caption: Workflow for preparing 0.1% bromocresol green indicator solution.
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Storage, Stability, and Safety

Storage and Stability:

Solid Form: Store solid bromocresol green in a tightly sealed container in a cool, dry, and
well-ventilated area, protected from light. It has an indefinite shelf life if stored correctly.[12]

Prepared Solution: The prepared indicator solution should be stored in a tightly closed bottle
in a cool, dark, and dry place.[12] Alcoholic solutions are flammable and should be stored in
a designated flammables cabinet away from heat and ignition sources.[12][13] When stored
properly, the solution has a good shelf life.[12][14]

Safety Precautions:

Handle bromocresol green powder in a well-ventilated area or under a fume hood to prevent
inhalation.

Avoid contact with skin and eyes.[10] In case of contact, rinse the affected area thoroughly
with water.[14]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[13][14]

Bromocresol green is incompatible with strong oxidizing agents.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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